Cas no 2088729-39-7 (N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide)

• Product Name: N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• CAS No: 2088729-39-7
• MF: C₁₅H₂₂BNO₄
• MW: 291.15048456192
• CID: 5290271
• Update Time: 2026-03-10

N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

• Inchi： 1S/C15H22BNO4/c1-10(18)17-11-7-8-13(19-6)12(9-11)16-20-14(2,3)15(4,5)21-16/h7-9H,1-6H3,(H,17,18)
• InChI Key： JMQXQRGCMNUNIU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(B2OC(C)(C)C(C)(C)O2)=C1)(=O)C

Additional information on N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

Professional Introduction to N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide (CAS No. 2088729-39-7)

N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2088729-39-7, is characterized by its intricate boronic acid moiety and aromatic ring system, which make it a promising candidate for various applications in drug discovery and molecular biology.

The presence of the 4-methoxy group and the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl substituent in the phenyl ring imparts unique reactivity and stability to the molecule. These features are particularly valuable in cross-coupling reactions, which are fundamental in constructing complex organic molecules. The boronic acid functionality is especially noteworthy, as it facilitates Suzuki-Miyaura coupling reactions—a cornerstone of modern synthetic organic chemistry. This reaction is widely employed in the pharmaceutical industry to construct biaryl structures found in many active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The compound N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide has been explored in several cutting-edge studies due to its potential utility in medicinal chemistry. Specifically, its ability to participate in efficient cross-coupling reactions has made it a valuable tool for constructing complex drug-like molecules.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The aromatic system and the methoxy group contribute to favorable pharmacokinetic properties, while the boronic acid moiety allows for further functionalization. This combination makes it an attractive scaffold for designing small molecules that can interact with biological targets with high specificity. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer pathways. The precise modulation of these enzymes can lead to the development of more effective and less toxic anticancer agents.

The use of N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide in synthetic biology and biocatalysis is another area of significant interest. Its reactivity allows for the facile introduction of complex functional groups into biomolecules, enabling the creation of novel biomaterials and bioconjugates. These advancements have implications not only in drug development but also in diagnostic tools and biotechnological applications.

In addition to its synthetic utility, this compound has been studied for its potential role in materials science. The boronic acid functionality can be used to create polymers with unique properties by participating in controlled polymerization reactions. Such materials could find applications in coatings, adhesives, and even electronic components where precise molecular architecture is crucial.

The latest research on N-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide has also explored its interactions with biological systems. Studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The methoxy group and the aromatic ring system contribute to favorable interactions with biological targets, making this compound a promising lead for further investigation.

The synthesis of this compound involves multiple steps that highlight the expertise required in modern organic synthesis. The introduction of the boronic ester functionality requires precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have made these reactions more efficient and scalable，which is crucial for industrial applications.

The future prospects for N-[4-methoxy-3-(4，4，5，5-tetramethyl-l，3，2-dioxaborolan-l，2-yI)phenyl]acetamide are vast。 As research continues，new applications and derivatives will likely emerge，further solidifying its importance in pharmaceuticals and materials science。 The ability to modify its structure while maintaining its core reactivity makes it a versatile building block for countless innovations。